Cas no 116452-12-1 (2-(13-bromotridecoxy)oxane)

• Product Name: 2-(13-bromotridecoxy)oxane
• CAS No: 116452-12-1
• MF: C₁₈H₃₅BrO₂
• MW: 363.373305559158
• CID: 2614705
• PubChem ID: 14002906
• Update Time: 2025-04-21

2-(13-bromotridecoxy)oxane Chemical and Physical Properties

Names and Identifiers

• 2-(13-bromotridecoxy)oxane
• DTXSID60554054
• 2-[(13-BROMOTRIDECYL)OXY]OXANE
• 116452-12-1
• SCHEMBL2786532

• Inchi： 1S/C18H35BrO2/c19-15-11-8-6-4-2-1-3-5-7-9-12-16-20-18-14-10-13-17-21-18/h18H,1-17H2
• InChI Key： HEZZOESFSODHHV-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCCCCOC1CCCCO1

Computed Properties

• Exact Mass: 362.18204Da
• Monoisotopic Mass: 362.18204Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 18.5Ų